Cas no 683275-19-6 (Adenosine, 2-chloro-N-methyl-4'-thio-)

Adenosine, 2-chloro-N-methyl-4'-thio- structure
683275-19-6 structure
Product Name:Adenosine, 2-chloro-N-methyl-4'-thio-
CAS No:683275-19-6
MF:C11H14ClN5O3S
MW:331.778559207916
CID:1726743
Update Time:2024-11-27

Adenosine, 2-chloro-N-methyl-4'-thio- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-chloro-N-methyl-4'-thio-
    • 2-Chloro-N-methyl-4′-thioadenosine
    • Inchi: 1S/C11H14ClN5O3S/c1-13-8-5-9(16-11(12)15-8)17(3-14-5)10-7(20)6(19)4(2-18)21-10/h3-4,6-7,10,18-20H,2H2,1H3,(H,13,15,16)/t4-,6-,7-,10-/m1/s1
    • InChI Key: ISMPFRHFTFZTRI-KQYNXXCUSA-N
    • SMILES: OC[C@H]1S[C@@H](N2C3C(=C(N=C(Cl)N=3)NC)N=C2)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 331.05082

Experimental Properties

  • Density: 1.96±0.1 g/cm3(Predicted)
  • Melting Point: 239-241 °C
  • Boiling Point: 571.3±60.0 °C(Predicted)
  • PSA: 116.32
  • pka: 13.00±0.70(Predicted)
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